Cas no 98139-15-2 (4-Aminopyridine-2-carbonitrile)

4-Aminopyridine-2-carbonitrile structure
98139-15-2 structure
Product Name:4-Aminopyridine-2-carbonitrile
CAS No:98139-15-2
Molecular Formula:C6H5N3
Molecular Weight:119.1240
MDL:MFCD07374351
CID:61941
PubChem ID:23131454

4-Aminopyridine-2-carbonitrile Properties

Names and Identifiers

    • 4-Aminopyridine-2-carbonitrile
    • 4-AMINO-2-CYANOPYRIDINE
    • 4-aminopicolinonitrile
    • 2-Pyridinecarbonitrile, 4-amino-
    • 4-amino-2-pyridinecarbonitrile
    • PubChem23209
    • 4-azanylpyridine-2-carbonitrile
    • 4-Amino-pyridine-2-carbonitrile
    • GMKRESMCPMIWGU-UHFFFAOYSA-N
    • SBB055731
    • AM1232
    • 6862AC
    • SB10166
    • PB10426
    • 4-Aminopyridine-2-car
    • DTXSID80630864
    • J-514328
    • 4-Aminopyridine-2-carbonitrile, AldrichCPR
    • AKOS005199080
    • EN300-79765
    • CS-W006522
    • SY042048
    • TS-01611
    • MFCD07374351
    • SCHEMBL1796309
    • FT-0653082
    • AC-24541
    • 9819-15-2
    • A845817
    • 98139-15-2
    • Z1041131844
    • MDL: MFCD07374351
    • InChIKey: GMKRESMCPMIWGU-UHFFFAOYSA-N
    • Inchi: 1S/C6H5N3/c7-4-6-3-5(8)1-2-9-6/h1-3H,(H2,8,9)
    • SMILES: N1C([H])=C([H])C(=C([H])C=1C#N)N([H])[H]

Computed Properties

  • Exact Mass: 119.048
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 119.048
  • Heavy Atom Count: 9
  • Complexity: 135
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.2
  • Topological Polar Surface Area: 62.7

Experimental Properties

  • LogP: 1.11668
  • PSA: 62.70000
  • Refractive Index: 1.594
  • Boiling Point: 368.2°C at 760 mmHg
  • Melting Point: No data available
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C
  • Flash Point: 368.2 °C at 760 mmHg
  • Color/Form: No data avaiable
  • Density: 1.23

4-Aminopyridine-2-carbonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006TZF-100mg
4-Aminopyridine-2-carbonitrile
98139-15-2 97%
100mg
$14.00 2025-02-21
A2B Chem LLC
AD17995-100mg
4-Aminopyridine-2-carbonitrile
98139-15-2 97%
100mg
$14.00 2024-07-18
Aaron
AR006U7R-100mg
4-Aminopyridine-2-carbonitrile
98139-15-2 97%
100mg
$14.00 2025-01-23
abcr
AB444168-1 g
4-Aminopyridine-2-carbonitrile, 95%; .
98139-15-2 95%
1g
€175.60 2023-07-18
Alichem
A026002388-1g
4-Amino-2-cyanopyridine
98139-15-2 97%
1g
$371.37 2023-08-31
Ambeed
A185179-100mg
4-Aminopicolinonitrile
98139-15-2 97%
100mg
$18.0 2025-02-26
Apollo Scientific
OR922209-250mg
4-Aminopyridine-2-carbonitrile
98139-15-2 98%
250mg
£26.00 2025-02-21
Chemenu
CM109244-1g
4-aminopyridine-2-carbonitrile
98139-15-2 97%
1g
$242 2021-08-06
Crysdot LLC
CD11001394-1g
4-Aminopyridine-2-carbonitrile
98139-15-2 97%
1g
$156 2024-07-19
Enamine
EN300-79765-0.05g
4-aminopyridine-2-carbonitrile
98139-15-2 95.0%
0.05g
$19.0 2025-02-21

4-Aminopyridine-2-carbonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:98139-15-2)4-Aminopyridine-2-carbonitrile
A845817
Purity:99%
Quantity:5g
Price($):283.0